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Introduction

Emamectin benzoate, a semi-synthetic derivative of the avermectin family of natural products,
is a potent insecticide widely utilized for systemic insect control in trees.[1][2] It is derived from
the soil bacterium Streptomyces avermitilis.[1] Administered via trunk injection, it provides
multi-year protection against a range of insect pests, particularly wood-boring beetles like the
Emerald Ash Borer (EAB) and various lepidopteran pests.[1][3] This application method offers
targeted delivery, minimizes environmental exposure, and ensures the active ingredient is
translocated throughout the tree's vascular system. These notes provide detailed protocols for
the application, efficacy assessment, and residue analysis of Emamectin B1A administered
through trunk injection.

Mechanism of Action

Emamectin benzoate's primary mode of action is the disruption of the insect nervous system. It
binds to glutamate-gated chloride channels (GluCls) and gamma-aminobutyric acid (GABA)
receptors in the nerve cells of insects. This binding causes a prolonged opening of chloride
channels, leading to an excessive influx of chloride ions. The result is hyperpolarization of the
neuron, which disrupts normal nerve signal transmission, inhibiting muscle contraction and
leading to irreversible paralysis and death of the pest within 2 to 4 days of ingestion. Insects
cease feeding almost immediately after exposure.
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Caption: Mechanism of action signaling pathway for Emamectin Benzoate.
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Quantitative Data Summary

The efficacy of emamectin benzoate trunk injections is influenced by factors such as dose rate,
application timing, pest pressure, and the injection system used.

Table 1: Application Rates and Efficacy Against Emerald
Ash Borer (Agrilus planipennis)
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1DBH: Diameter at Breast Height. 2Rate is for the formulated product (4% a.i.).

Table 2: Influence of Injection System and Timing on

Efficacy

Factor Comparison

Finding Reference

16 injection ports/m of
Injection System trunk circumference

vs. 8 ports/m

Systems with more
injection ports
provided more uniform
delivery of the
insecticide to the leaf
canopy and better
control forup to 3

years.

Spring (mid- to late
Application Timing June) vs. Fall (late

Sept to early Oct)

Spring applications
provided better control
of EAB and less
canopy thinning than

fall injections.

Table 3: Residue Analysis in Plant Tissues
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Tree
Species

Application
Rate

Tissue

Time Post-
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Residue

. Reference
Concentrati

on (ppb)

White Ash (F.

americana)

0.2ga.i. /25
cm DBH

Leaves

1 month

Varied by
system: 96%
of samples
from QC and
Tree L.V.
systems had
detectable
EB vs. 64%
from enTREE

system.

Pecan

0.05, 0.1, 0.2,
0.4ga.i/cm
DBH

Leaves

10 days

Uniformly
distributed
throughout

the crown.

Pecan

0.05, 0.1, 0.2,
04ga.i/cm
DBH

Leaves

60 days

Provided high
mortality
(>60%) to
Hyphantria

cunea larvae.

Horse
Chestnut
(Aesculus
hippocastanu

m)

n Fallen
Not specified
Leaves

End of

season

Half-life of
212 days on
the ground,
94 days in
water, and 20
days in

compost.

Experimental Protocols

Protocol for Trunk Injection Application
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This protocol is a generalized procedure based on methodologies cited for EAB control. Always
follow specific product label instructions.

Objective: To systemically deliver Emamectin Benzoate into a tree's vascular tissue for insect
control.

Materials:

o Emamectin Benzoate formulation (e.g., TREE-age®, ArborMectin™, TreeMec® 4% a.i.).
e Trunk injection device (e.g., Arborjet Tree I.V.™, QUIK-jet™, Rainbow Q-Connect™).

e Drill with sharp, clean helical bit.

e Injection plugs/septa (if required by the system).

e Tape measure to determine DBH.

» Personal Protective Equipment (PPE) as per product label.

Procedure:

o Tree Assessment: Ensure the target tree has a healthy vascular system and is not in an
advanced state of decline. Applications are most effective on asymptomatic trees or those in
the early stages of infestation.

o Timing: Inject trees after leaves have fully emerged in the spring and when the soil is moist
but not saturated. Morning applications are often most efficient as trees are actively
transpiring.

o Calculate Dosage: a. Measure the tree's trunk diameter at breast height (DBH),
approximately 1.3m or 4.5 ft from the ground. b. Calculate the required volume of insecticide
based on the product label's rate (e.g., ml per cm/inch of DBH).

o Determine Injection Sites: a. Identify injection sites at the base of the tree, ideally in the root
flares. b. Space injection sites equally around the trunk's circumference. The number of sites
may be determined by the injection system or a formula (e.g., trunk cm DBH / 5.08).
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Drill Holes: a. Using a sharp drill bit, drill holes to the depth specified by the injection
system's manufacturer. The hole should penetrate the bark and enter the active sapwood. b.
Ensure the drill bit is sharp to create a clean opening for optimal uptake.

Insert Plugs: If using a plug-based system, insert the plugs into the drilled holes according to
the manufacturer's instructions.

Inject Insecticide: a. Connect the injection device to the plug/septa or insert the needle into
the drilled hole. b. Inject the pre-calculated amount of undiluted emamectin benzoate
formulation into each site. Ensure equal amounts are delivered to each injection port.

Post-Application: a. Remove injection equipment once the product is fully absorbed. b.
Monitor the tree for any signs of adverse reaction at the injection sites. Wounds from spring
injections typically begin to heal by late summer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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